5-((4-Benzhydrylpiperazin-1-yl)(4-isopropylphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-benzhydrylpiperazin-1-yl)-(4-propan-2-ylphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C32H35N5OS/c1-22(2)24-14-16-27(17-15-24)29(30-31(38)37-32(39-30)33-23(3)34-37)36-20-18-35(19-21-36)28(25-10-6-4-7-11-25)26-12-8-5-9-13-26/h4-17,22,28-29,38H,18-21H2,1-3H3
• InChI Key: FBQOGPALLNJEMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)C(C)C)N4CCN(CC4)C(C5=CC=CC=C5)C6=CC=CC=C6)O
• Molecular Formula: C32H35N5OS
• Molecular Weight: 537.7 g/mol

Description

5-((4-Benzhydrylpiperazin-1-yl)(4-isopropylphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C32H35N5OS and its molecular weight is 537.73. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Research into 1,2,4-triazole derivatives, including compounds similar to "5-((4-Benzhydrylpiperazin-1-yl)(4-isopropylphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol," demonstrates significant potential in antimicrobial activities. These compounds, through their structural modifications, have been explored for their efficacy against various microorganisms.

• Synthesis and Antimicrobial Activities : Studies on the synthesis of new 1,2,4-triazole derivatives have shown that they possess good to moderate antimicrobial activities against tested microorganisms. This highlights the potential of such compounds in the development of new antimicrobial agents (Bektaş et al., 2007; Taha, 2008).

• Characterization and Antimicrobial Activities : Novel 6-AminoTriazolo-Thiadiazoles integrated with Benzofuran and Pyrazole moieties have been synthesized and characterized, exhibiting promising antimicrobial activities. These findings underscore the importance of structural diversity in enhancing biological activities (Idrees, Kola, & Siddiqui, 2019).

Anticonvulsant and Anti-Inflammatory Effects

Other studies have extended the application of 1,2,4-triazole derivatives to include anticonvulsant and anti-inflammatory effects, demonstrating the versatile therapeutic potential of these compounds.

• Anticonvulsant Activities : The evaluation of 7‐phenyl‐4,5,6,7‐tetrahydrothieno[3,2‐b]pyridine derivatives for anticonvulsant activity revealed certain compounds with significant efficacy. This suggests the potential of triazole and thiadiazole derivatives in treating convulsive disorders (Wang et al., 2019).

• Anti-inflammatory Properties : Research into benzodiazepine derivatives, closely related to triazoles, has identified compounds with potent anti-inflammatory effects, further indicating the broad therapeutic applications of such structures (Fruscella et al., 2001).